Cas no 113508-13-7 (3-(2-chloro-6-nitrophenyl)propanenitrile)

• Product Name: 3-(2-chloro-6-nitrophenyl)propanenitrile
• CAS No: 113508-13-7
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 6061762
• PubChem ID: 63745312
• Update Time: 2025-10-28

3-(2-chloro-6-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitrophenylpropanenitrile
• 3-(2-Chloro-6-nitrophenyl)propanenitrile
• Benzenepropanenitrile, 2-chloro-6-nitro-
• AKOS013056212
• EN300-1964794
• CS-0305750
• 113508-13-7
• 3-(2-chloro-6-nitrophenyl)propanenitrile

• Inchi： 1S/C9H7ClN2O2/c10-8-4-1-5-9(12(13)14)7(8)3-2-6-11/h1,4-5H,2-3H2
• InChI Key： KVVZSYLXZAFOIS-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=C([N+]([O-])=O)C=CC=C1Cl

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 361.5±27.0 °C(Predicted)

Additional information on 3-(2-chloro-6-nitrophenyl)propanenitrile

Comprehensive Analysis of 3-(2-Chloro-6-Nitrophenyl)Propanenitrile (CAS No. 113508-13-7): Properties, Applications, and Industry Trends

3-(2-Chloro-6-nitrophenyl)propanenitrile (CAS No. 113508-13-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chloro-nitrophenyl moiety with a propanenitrile group, offering versatile reactivity for synthetic applications. Recent studies highlight its potential as a key intermediate in the development of novel bioactive molecules, aligning with the growing demand for sustainable chemical synthesis and green chemistry principles.

The compound's molecular structure (C9H7ClN2O2) features strategic functional groups that enable selective modifications. Researchers are particularly interested in its nitro-aromatic system, which facilitates reactions like nucleophilic substitution and reduction – critical for creating heterocyclic compounds used in drug discovery. With the pharmaceutical industry's focus on targeted therapies and small molecule drugs, 3-(2-chloro-6-nitrophenyl)propanenitrile presents opportunities for developing kinase inhibitors and antimicrobial agents.

From a technical perspective, the compound exhibits moderate solubility in polar organic solvents (e.g., DMSO, ethanol) but limited water solubility, a characteristic that requires optimization for biological applications. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, with typical commercial samples achieving >95% purity. Stability studies suggest proper storage under inert conditions at 2-8°C to prevent degradation of the nitro group and cyano functionality.

Current market trends show rising interest in nitrophenyl derivatives for electronic materials and organic semiconductors. While 113508-13-7 isn't yet widely adopted in this field, its structural similarity to known electron-accepting moieties makes it a candidate for OLED materials research. This aligns with the global push toward energy-efficient technologies and flexible electronics – topics frequently searched in scientific databases.

Environmental considerations are shaping research directions for this compound. Scientists are exploring catalytic processes to minimize waste during its synthesis, responding to industry demands for atom-efficient reactions. The chloro-substituent offers potential for cross-coupling reactions using palladium or copper catalysts – techniques popularized by Nobel Prize-winning click chemistry methodologies. Such approaches address the pharmaceutical industry's need for scalable synthesis while reducing heavy metal usage.

Quality control protocols for 3-(2-chloro-6-nitrophenyl)propanenitrile emphasize thorough characterization by 1H/13C NMR, FT-IR, and elemental analysis. Impurity profiling is crucial given its pharmaceutical applications, with particular attention to isomeric impurities and hydrolysis products. These analytical requirements reflect broader industry trends toward quality by design (QbD) in chemical manufacturing.

The compound's safety profile warrants standard laboratory precautions, though it doesn't fall under restricted categories. Researchers handling nitroaromatic compounds should implement proper ventilation and personal protective equipment – a topic frequently searched alongside laboratory safety best practices. Proper disposal methods should follow institutional guidelines for organic waste management.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. Its nitrile group offers binding sites for metal ions, while the aromatic system could contribute to π-stacking interactions – properties valuable for designing functional materials. Such applications align with growing interest in smart materials and molecular engineering across scientific communities.

In conclusion, 3-(2-chloro-6-nitrophenyl)propanenitrile (CAS 113508-13-7) represents an intriguing case study in multifunctional intermediates with cross-disciplinary potential. Its balanced reactivity profile and structural features position it well for innovations in medicinal chemistry, material science, and catalysis – fields that dominate current scientific discourse and patent filings. As synthetic methodologies evolve, this compound will likely find expanded applications addressing contemporary challenges in healthcare and sustainable technology development.